Cas no 1822990-58-8 (2-(1-Amino-2,2-difluoroethyl)-6-bromophenol)

• Product Name: 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol
• CAS No: 1822990-58-8
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 5895249
• PubChem ID: 130059331
• Update Time: 2025-10-28

2-(1-Amino-2,2-difluoroethyl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 1822990-58-8
• EN300-1929454
• 2-(1-amino-2,2-difluoroethyl)-6-bromophenol
• 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol

• Inchi： 1S/C8H8BrF2NO/c9-5-3-1-2-4(7(5)13)6(12)8(10)11/h1-3,6,8,13H,12H2
• InChI Key： SCMFYCYETCGQSU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C(F)F)N

Computed Properties

• Exact Mass: 250.97573g/mol
• Monoisotopic Mass: 250.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol

Comprehensive Overview of 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol (CAS No. 1822990-58-8): Properties, Applications, and Research Insights

2-(1-Amino-2,2-difluoroethyl)-6-bromophenol (CAS No. 1822990-58-8) is a specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and difluoroethyl groups, combined with a bromophenol backbone, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability.

In recent years, the demand for fluorinated building blocks like 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol has surged, driven by trends in precision medicine and sustainable chemistry. A common question in scientific forums is: "How does fluorination improve drug bioavailability?" This compound's difluoroethyl moiety addresses this by reducing oxidative metabolism while maintaining lipophilicity—a critical factor in CNS drug design. Its bromophenol segment further allows selective functionalization via cross-coupling reactions, aligning with the industry's shift toward late-stage diversification strategies.

The synthesis of CAS No. 1822990-58-8 typically involves multi-step protocols, including halogenation and reductive amination, with yields optimized for scalability. Analytical characterization via NMR and LC-MS confirms its high purity (>98%), a key requirement for regulatory compliance in preclinical studies. Notably, its stability under ambient conditions makes it a practical choice for high-throughput screening (HTS) libraries, a topic frequently searched in AI-driven drug discovery platforms.

Beyond pharmaceuticals, 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol finds niche applications in material science, particularly in designing fluorinated polymers with enhanced UV resistance. This aligns with growing interest in eco-friendly materials, as fluorine's inertness reduces environmental degradation. Searches for "non-toxic halogenated additives" often highlight such derivatives, emphasizing their role in green chemistry initiatives.

Ongoing research explores this compound's utility in PET radiotracer development, leveraging the bromo group for isotopic labeling—a hot topic in diagnostic imaging. Its amino functionality also enables conjugation with targeting vectors, addressing frequent queries on "modular probes for theranostics." Collaborative studies between academia and biotech firms aim to expand its portfolio in personalized healthcare solutions.

In summary, 2-(1-Amino-2,2-difluoroethyl)-6-bromophenol (CAS No. 1822990-58-8) exemplifies the convergence of structural ingenuity and application diversity. Its relevance to drug development, advanced materials, and molecular imaging ensures sustained interest, while its synthetic accessibility meets industrial demands for cost-effective intermediates. As interdisciplinary research evolves, this compound is poised to play a pivotal role in addressing modern scientific challenges.